Cas no 17761-55-6 (4-[[3-[[4-[bis(2-chloroethyl)amino]phenyl]methyl]-2-(2-fluorophenyl)-1,3-diazinan-1-yl]methyl]-n,n-bis(2-chloroethyl)aniline)

• Product Name: 4-[[3-[[4-[bis(2-chloroethyl)amino]phenyl]methyl]-2-(2-fluorophenyl)-1,3-diazinan-1-yl]methyl]-n,n-bis(2-chloroethyl)aniline
• CAS No: 17761-55-6
• MF: C₃₂H₃₉Cl₄FN₄
• MW: 640.489267587662
• CID: 906542
• PubChem ID: 417726
• Update Time: 2025-04-19

4-[[3-[[4-[bis(2-chloroethyl)amino]phenyl]methyl]-2-(2-fluorophenyl)-1,3-diazinan-1-yl]methyl]-n,n-bis(2-chloroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-[[3-[[4-[bis(2-chloroethyl)amino]phenyl]methyl]-2-(2-fluorophenyl)-1,3-diazinan-1-yl]methyl]-n,n-bis(2-chloroethyl)aniline
• 2-(2-Fluor-phenyl)-1,3-bis-(4-< N,N-bis-(2-chlorethyl)-amino> -benzyl)-hexahydropyrimidin
• AC1L9E6A
• NSC94900
• tetrakis-N-(2-chloro-ethyl)-4,4'-[2-(2-fluoro-phenyl)-dihydro-pyrimidine-1,3-diyldimethyl]-bis-aniline
• NSC-94900
• 17761-55-6
• DTXSID20329144

• Inchi： 1S/C32H39Cl4FN4/c33-14-20-38(21-15-34)28-10-6-26(7-11-28)24-40-18-3-19-41(32(40)30-4-1-2-5-31(30)37)25-27-8-12-29(13-9-27)39(22-16-35)23-17-36/h1-2,4-13,32H,3,14-25H2
• InChI Key： XAZYDZMGMAUVLC-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC(=CC=1)CN1CCCN(CC2C=CC(=CC=2)N(CCCl)CCCl)C1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 638.19177
• Monoisotopic Mass: 638.191286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 15
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96
• LogP: 7.67620